Cas no 1193-27-7 (4(1H)-Pyrimidinethione,2-amino-)
1193-27-7 structure
Product Name:4(1H)-Pyrimidinethione,2-amino-
CAS No:1193-27-7
MF:C4H5N3S
MW:127.167598485947
CID:192871
PubChem ID:4377786
Update Time:2025-04-19
4(1H)-Pyrimidinethione,2-amino- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinethione,2-amino-
- 2-amino-1H-pyrimidine-6-thione
- 4(1H)-Pyrimidinethione, 2-amino- (9CI)
- 2-amino-3H-pyrimidine-4-thione
- 2-Amino-4-mercapto-pyrimidin
- 2-Amino-pyrimidin-thiol-(4)
- AC1N903V
- CTK8G6609
- KB-185681
- NSC43257
- SureCN1356364
- 2-Aminopyrimidine-4(1H)-thione
- SCHEMBL1356363
- DTXSID70402597
- 4(1H)-Pyrimidinethione, 2-amino-
- 1193-27-7
- amino-6-mercaptopyrimidine
- NSC-43257
- AKOS006273321
-
- Inchi: 1S/C4H5N3S/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
- InChI Key: GFVZMGHCWGEFQF-UHFFFAOYSA-N
- SMILES: S=C1C=CN=C(N)N1
Computed Properties
- Exact Mass: 127.02055
- Monoisotopic Mass: 127.02041835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 82.5Ų
Experimental Properties
- PSA: 50.41
- LogP: 1.30260
4(1H)-Pyrimidinethione,2-amino- Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
1193-27-7 (4(1H)-Pyrimidinethione,2-amino-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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